molecular formula C16H22F2N2O3 B2636470 (E)-N-[2-[3-(Difluoromethoxy)-4-methoxyphenyl]ethyl]-4-(dimethylamino)but-2-enamide CAS No. 2411325-98-7

(E)-N-[2-[3-(Difluoromethoxy)-4-methoxyphenyl]ethyl]-4-(dimethylamino)but-2-enamide

Cat. No. B2636470
CAS RN: 2411325-98-7
M. Wt: 328.36
InChI Key: RKLZKBSMYZAPBQ-SNAWJCMRSA-N
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Description

Typically, a description of a chemical compound includes its molecular formula, structure, and other identifiers like CAS number. It may also include the role or use of the compound in various industries or research .


Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It often includes the starting materials, reagents, catalysts, and conditions of the reaction .


Molecular Structure Analysis

This involves determining the arrangement of atoms within a molecule. Techniques used can include spectroscopy, crystallography, or computational methods .


Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It can include looking at reaction mechanisms, rates, and the conditions under which the reactions occur .


Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and chemical stability. These properties can influence how the compound is handled, stored, and used .

Mechanism of Action

This term is often used in pharmacology to describe how a drug interacts with the body on a molecular level. It could involve binding to specific receptors, inhibiting certain enzymes, or interacting with other biological molecules .

Safety and Hazards

This involves identifying any risks associated with handling or exposure to the compound. It can include toxicity, flammability, environmental impact, and precautions for safe handling and storage .

Future Directions

This could involve potential applications or areas of research for the compound. It might include potential uses in industry, medicine, or technology, or how it might be modified to improve its properties or efficacy .

properties

IUPAC Name

(E)-N-[2-[3-(difluoromethoxy)-4-methoxyphenyl]ethyl]-4-(dimethylamino)but-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H22F2N2O3/c1-20(2)10-4-5-15(21)19-9-8-12-6-7-13(22-3)14(11-12)23-16(17)18/h4-7,11,16H,8-10H2,1-3H3,(H,19,21)/b5-4+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RKLZKBSMYZAPBQ-SNAWJCMRSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CC=CC(=O)NCCC1=CC(=C(C=C1)OC)OC(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C)C/C=C/C(=O)NCCC1=CC(=C(C=C1)OC)OC(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H22F2N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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